Cas no 50543-23-2 (2-Fluoro-6-hydroxypyridine)

2-Fluoro-6-hydroxypyridine is a fluorinated pyridine derivative characterized by the presence of both a fluorine atom and a hydroxyl group at the 2- and 6-positions, respectively. This structural configuration imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine substitution enhances metabolic stability and binding affinity in bioactive molecules, while the hydroxyl group offers a versatile site for further functionalization. Its high purity and well-defined chemical properties ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. This compound is particularly useful in the development of fluorinated heterocycles, where precise control over electronic and steric effects is critical.
2-Fluoro-6-hydroxypyridine structure
2-Fluoro-6-hydroxypyridine structure
Product Name:2-Fluoro-6-hydroxypyridine
CAS No:50543-23-2
MF:C5H4FNO
MW:113.089764595032
MDL:MFCD03092938
CID:366544
PubChem ID:2762887
Update Time:2025-09-27

2-Fluoro-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoropyridin-2-ol
    • 2-Fluoro-6-hydroxypyridine
    • 2(1H)-Pyridinone,6-fluoro-
    • 6-fluoro-1H-pyridin-2-one
    • 6-Fluoropyridin-2(1H)-one
    • 6-fluoro-2-pyridinol
    • 6-Fluoro-2-hydroxypyridine
    • 2(1H)-Pyridinone, 6-fluoro-
    • 6-Fluoropyridine-2-ol
    • 6-fluoro-2-hydroxy-pyridine
    • KSC592O7R
    • 6-Fluoro-2(1H)-pyridinone
    • 6-fluoranyl-1H-pyridin-2-one
    • AJRUXHIEYSYRQJ-UHFFFAOYSA-N
    • BBL101100
    • STL554894
    • RP19088
    • 2-Fluoro-6-hydroxypyridine, AldrichCPR
    • 50543-23-2
    • AKOS005256749
    • CS-W022502
    • J-518753
    • SB53346
    • A828162
    • FT-0646271
    • EN300-193864
    • SY047066
    • SCHEMBL3834960
    • SCHEMBL8246393
    • MFCD03092938
    • AS-14967
    • AMY12470
    • DTXSID70376542
    • 6-fluoro-1H-pyridin-2-one;2-Fluoro-6-hydroxypyridine
    • 2-Fluoro-6-hydroxypyridine,98%
    • DB-081315
    • MDL： MFCD03092938
    • Inchi： 1S/C5H4FNO/c6-4-2-1-3-5(8)7-4/h1-3H,(H,7,8)
    • InChI Key： AJRUXHIEYSYRQJ-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC(N1)=O

Computed Properties

  • Exact Mass: 113.02800
  • Monoisotopic Mass: 113.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.26
  • Melting Point: 125-130°C
  • Boiling Point: 273.1℃ at 760 mmHg
  • Flash Point: 273.1 °C at 760 mmHg
  • Refractive Index: 1.508
  • PSA: 33.12000
  • LogP: 0.92630

2-Fluoro-6-hydroxypyridine Security Information

2-Fluoro-6-hydroxypyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Fluoro-6-hydroxypyridine Pricemore >>

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Apollo Scientific
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abcr
AB402833-1 g
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abcr
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2-Fluoro-6-hydroxypyridine Production Method

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